Cas no 1391054-09-3 ((R)-2-Bromo Phenylephrine Hydrochloride)

• Product Name: (R)-2-Bromo Phenylephrine Hydrochloride
• CAS No: 1391054-09-3
• MF: C₉H₁₃BrClNO₂
• MW: 282.562021017075
• CID: 1061873
• PubChem ID: 71314278
• Update Time: 2025-06-15

(R)-2-Bromo Phenylephrine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-Bromo Phenylephrine Hydrochloride
• rac 2-Bromo Phenylephrine Hydrochloride
• 2-Bromo-3-[(1R)-1-hydroxy-2-(methylamino)ethyl]phenol;hydrochloride
• 1391054-09-3

• Inchi： 1S/C9H12BrNO2.ClH/c1-11-5-8(13)6-3-2-4-7(12)9(6)10;/h2-4,8,11-13H,5H2,1H3;1H/t8-;/m0./s1
• InChI Key： IWEQEFFVTALJTD-QRPNPIFTSA-N
• SMILES： BrC1C(=CC=CC=1[C@H](CNC)O)O.Cl

Computed Properties

• Exact Mass: 280.98182g/mol
• Monoisotopic Mass: 280.98182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5

Additional information on (R)-2-Bromo Phenylephrine Hydrochloride

Comprehensive Overview of (R)-2-Bromo Phenylephrine Hydrochloride (CAS No. 1391054-09-3): Properties, Applications, and Research Insights

(R)-2-Bromo Phenylephrine Hydrochloride (CAS No. 1391054-09-3) is a chiral brominated derivative of phenylephrine, a well-known adrenergic receptor agonist. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug development and mechanistic studies. The introduction of a bromine atom at the 2-position of the phenylephrine scaffold enhances its utility in structure-activity relationship (SAR) studies, making it a valuable tool for probing receptor binding interactions.

Recent trends in medicinal chemistry highlight the growing demand for chiral building blocks like (R)-2-Bromo Phenylephrine Hydrochloride. Researchers are increasingly focusing on enantioselective synthesis and asymmetric catalysis to develop novel therapeutics with improved efficacy and reduced side effects. This compound's stereospecificity makes it particularly relevant for studies targeting G-protein coupled receptors (GPCRs), a hot topic in current drug discovery pipelines.

The physicochemical properties of 1391054-09-3 contribute to its versatility in research applications. With a molecular weight of 306.6 g/mol and high water solubility due to its hydrochloride salt form, it demonstrates excellent compatibility with various biological assay systems. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize this compound, ensuring its purity and enantiomeric excess for precise experimental outcomes.

In the context of neuropharmacology research, (R)-2-Bromo Phenylephrine Hydrochloride serves as an important probe for investigating adrenergic signaling pathways. The bromine substitution provides unique advantages for radioligand binding assays and photoaffinity labeling studies, addressing current research questions about receptor subtype selectivity and allosteric modulation. These applications align with the pharmaceutical industry's focus on developing targeted therapies with enhanced specificity.

Quality control standards for CAS No. 1391054-09-3 typically require rigorous testing to confirm chemical identity, purity profile, and stability characteristics. Modern analytical laboratories employ validated methods to ensure batch-to-batch consistency, meeting the stringent requirements of GLP compliance and ICH guidelines. These quality assurance measures are critical for researchers who rely on reproducible results in their preclinical studies.

The synthesis of (R)-2-Bromo Phenylephrine Hydrochloride involves sophisticated chiral resolution techniques or asymmetric synthesis approaches. Current methodologies emphasize green chemistry principles, reflecting the pharmaceutical industry's commitment to sustainable manufacturing practices. Process optimization strategies often focus on improving atom economy and reducing environmental impact, topics that resonate with today's ESG-conscious research community.

From a regulatory perspective, 1391054-09-3 is primarily used for research purposes only, with applications spanning academic investigations and industrial R&D. Its status as a non-therapeutic compound positions it as an essential tool for mechanistic elucidation rather than direct clinical application. However, insights gained from studies utilizing this compound may contribute to the development of future precision medicines targeting cardiovascular and neurological disorders.

Storage and handling recommendations for (R)-2-Bromo Phenylephrine Hydrochloride typically suggest protection from light and moisture, with optimal preservation at controlled room temperature. These stability considerations are particularly important for maintaining the compound's enantiomeric purity over extended periods, ensuring reliable performance in sensitive biological assays and structure determination experiments.

The scientific literature reveals increasing citations of CAS No. 1391054-09-3 in studies exploring molecular recognition and ligand-receptor interactions. This reflects broader trends in chemical biology where researchers seek to understand the fundamental principles governing bioactive compound interactions at the atomic level. Such investigations are crucial for advancing rational drug design methodologies in the era of computational chemistry and AI-assisted molecular modeling.

Future research directions involving (R)-2-Bromo Phenylephrine Hydrochloride may explore its potential as a molecular probe in advanced imaging techniques or as a template for developing new chemical entities with modified pharmacological profiles. The compound's unique structural features continue to make it a subject of interest in the ongoing quest for selective adrenergic modulators with improved therapeutic indices.